Cas no 89583-89-1 (6-Chlorobenzo[D]isothiazole)

• Product Name: 6-Chlorobenzo[D]isothiazole
• CAS No: 89583-89-1
• MF: C₇H₄ClNS
• MW: 169.631359100342
• CID: 2811750
• PubChem ID: 17842537
• Update Time: 2025-04-21

6-Chlorobenzo[D]isothiazole Chemical and Physical Properties

Names and Identifiers

• MB19415
• SCHEMBL8068582
• 6-CHLORO-1,2-BENZOTHIAZOLE
• G69091
• 89583-89-1
• 6-CHLOROBENZO[D]ISOTHIAZOLE
• 6-Chlorobenzo[D]isothiazole

• Inchi： 1S/C7H4ClNS/c8-6-2-1-5-4-9-10-7(5)3-6/h1-4H
• InChI Key： LOQXWJAZYXSIJE-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C=NSC=2C=1

Computed Properties

• Exact Mass: 168.9752980g/mol
• Monoisotopic Mass: 168.9752980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles